BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal and Handling of SN50M
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Compound of Interest

Compound Name: SN50M

Cat. No.: B593320

Researchers and laboratory professionals must adhere to proper disposal and handling
procedures to ensure a safe working environment. This document provides essential safety
and logistical information for the cell-permeable inactive control peptide, SN50M.

Safety and Hazard Information

According to the Safety Data Sheet (SDS) provided by Merck Millipore, SN50M is not classified
as a hazardous substance or mixture.[1][2] This classification is crucial for determining the
appropriate handling and disposal protocols.

Hazard Classification GHS Classification Label Elements

Pictogram: NoneSignal word:
SN5OM Not a hazardous substance or NoneHazard statement(s):
mixture[1][2] NonePrecautionary

statement(s): None

Disposal Procedures

Given that SN50M is not considered hazardous, standard laboratory disposal procedures for
non-hazardous chemical waste are applicable. Always consult your institution's specific waste
disposal guidelines and local regulations.

General Disposal Workflow:

The following diagram outlines the general decision-making process for the disposal of SN50M.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b593320?utm_src=pdf-interest
https://www.benchchem.com/product/b593320?utm_src=pdf-body
https://www.benchchem.com/product/b593320?utm_src=pdf-body
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_SG_EN.PDF&DocumentUID=354797791&Language=EN&Country=SG&Origin=null
https://www.merckmillipore.com/Web-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_MY_EN.PDF&DocumentUID=354802722&Language=EN&Country=MY&Origin=null
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_SG_EN.PDF&DocumentUID=354797791&Language=EN&Country=SG&Origin=null
https://www.merckmillipore.com/Web-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_MY_EN.PDF&DocumentUID=354802722&Language=EN&Country=MY&Origin=null
https://www.benchchem.com/product/b593320?utm_src=pdf-body
https://www.benchchem.com/product/b593320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE e s

SN50M Disposal Workflow

Gdentify substance as SNSOMJ

\
(Consult Safety Data Sheet (SDS))

\

Determine Hazard Classification

( )
/ \

Follow Institutional Guidelines for Non-Hazardous Waste) (Follow Institutional Guidelines for Hazardous Waste

/ /

Dispose of in appropriate, labeled container) (Segregate and dispose of in labeled hazardous waste container

Click to download full resolution via product page
Caption: Decision workflow for the proper disposal of SN50M.

Handling and Storage

While SN50M is not classified as hazardous, good laboratory practices should always be

followed.
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Aspect Recommendation

) ) Wear standard laboratory attire, including a lab
Personal Protective Equipment (PPE)
coat, safety glasses, and gloves.

Handii Avoid ingestion and inhalation. Avoid contact
andlin
g with eyes and skin.

Store in a tightly sealed container in a cool, dry,

Storage ]
and well-ventilated area.

Accidental Release Measures

In the event of a spill, follow these general procedures:

Containment: Prevent further dispersal of the material.

Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
suitable container for disposal.

Ventilation: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE during cleanup.

It is imperative to distinguish SN50M, the non-hazardous peptide, from other similarly named
but chemically distinct and hazardous substances, such as the tin-lead alloy SN50/Pb50, which
is a known carcinogen and reproductive hazard.[3] Always verify the identity of a chemical and
consult its specific SDS before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b593320#sn50m-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.merckmillipore.com/Web-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_MY_EN.PDF&DocumentUID=354802722&Language=EN&Country=MY&Origin=null
https://omnigp.com/wp-content/uploads/test-table-files/Alloy-SN50-Pb50.pdf
https://www.benchchem.com/product/b593320#sn50m-proper-disposal-procedures
https://www.benchchem.com/product/b593320#sn50m-proper-disposal-procedures
https://www.benchchem.com/product/b593320#sn50m-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

